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Compound of Interest

Compound Name: Alaproclate

Cat. No.: B1199957 Get Quote

Essential Safety and Handling Guide for
Alaproclate
This guide provides crucial safety and logistical information for the handling and disposal of

Alaproclate in a laboratory setting. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals.

Hazard Identification and Summary
Alaproclate is a chemical that requires careful handling due to its potential health effects. It is

harmful if swallowed, comes into contact with skin, or is inhaled.[1] It may also cause allergic

skin reactions, serious eye irritation, and respiratory irritation. Furthermore, Alaproclate is very

toxic to aquatic life with long-lasting effects.[2][3]
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Hazard GHS Classification Signal Word Hazard Statements

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed.[1][2][3]

Acute Toxicity

(Dermal)
Category 4 Warning

H312: Harmful in

contact with skin.[1]

Acute Toxicity

(Inhalation)
Category 4 Warning

H332: Harmful if

inhaled.[1]

Skin Sensitization Category 1 Warning

H317: May cause an

allergic skin reaction.

[3]

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation.[3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)
Warning

H335: May cause

respiratory irritation.[3]

Hazardous to the

Aquatic Environment

(Acute)

Category 1 Warning
H400: Very toxic to

aquatic life.[2]

Hazardous to the

Aquatic Environment

(Chronic)

Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects.[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure to Alaproclate. The following

table outlines the recommended PPE for various laboratory activities involving this compound.
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Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid)

Gloves: Chemical-resistant gloves (e.g., Nitrile).

Respiratory Protection: A NIOSH-approved

respirator with a particulate filter (e.g., N95,

P100) is recommended. For higher-risk

activities, a powered air-purifying respirator

(PAPR) may be necessary.[1] Eye Protection:

Safety glasses with side shields or chemical

splash goggles. Lab Coat: A standard lab coat

should be worn.

Solution Preparation and Handling

Gloves: Chemical-resistant gloves (e.g., Nitrile).

Change gloves immediately if contaminated.

Eye Protection: Chemical splash goggles. Lab

Coat: A standard lab coat should be worn.

General Laboratory Work

Gloves: Chemical-resistant gloves (e.g., Nitrile).

Eye Protection: Safety glasses. Lab Coat: A

standard lab coat should be worn.

Operational and Disposal Plans
Engineering Controls:

Always handle Alaproclate in a well-ventilated area.

For procedures that may generate dust or aerosols, such as weighing or preparing stock

solutions, use a certified chemical fume hood or a powder containment hood.

Personal Hygiene:

Wash hands thoroughly with soap and water after handling Alaproclate and before leaving

the laboratory.

Do not eat, drink, or smoke in areas where Alaproclate is handled or stored.
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Spill Management:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills of solid material, carefully sweep or vacuum the material into a

sealed container for disposal. Avoid generating dust. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan: All waste containing Alaproclate, including unused material, contaminated lab

supplies (e.g., pipette tips, tubes), and personal protective equipment, must be disposed of as

hazardous chemical waste.

Collect waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal.[2][4][5][6] Do

not dispose of Alaproclate down the drain or in the regular trash.[6]

Experimental Workflow for Safe Handling of
Alaproclate
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Caption: Workflow for the safe handling of Alaproclate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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